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Compound of Interest

Compound Name: Nitroxoline

Cat. No.: B368727

This guide provides essential safety protocols, personal protective equipment (PPE)
requirements, and operational procedures for the handling and disposal of Nitroxoline in a
laboratory setting. It is intended for researchers, scientists, and professionals in drug
development to ensure a safe working environment and minimize exposure risks.

Hazard Identification and Safety Summary

Nitroxoline is a chemical compound that requires careful handling due to its potential health
hazards. Safety data sheets (SDS) classify Nitroxoline as toxic and an irritant.[1][2]

» Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[1][2]

e [Irritation: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

[2]
GHS Hazard Pictograms:
o GHSO06 (Skull and crossbones): Indicates acute toxicity (fatal or toxic).[1]

o GHSO07 (Exclamation mark): Indicates potential for skin and eye irritation, skin sensitization,
respiratory tract irritation, or acute toxicity (harmful).[1]

NFPA 704 Diamond:
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Category Rating Description

Intense or continued but not

chronic exposure could cause
Health (Blue) 3 . L

temporary incapacitation or

possible residual injury.[3]

Materials that require
N considerable preheating before
Flammability (Red) 1 o _
ignition and combustion can

occur.[3]

Normally stable, even under
Instability (Yellow) 0 fire exposure conditions, and is

not reactive with water.[3]

Special (White) No special hazards.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure when handling Nitroxoline. All
PPE should be inspected prior to use and properly removed and disposed of after handling the
compound.[3][4]
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PPE Category

Specifications

Rationale

Hand Protection

- Chemically resistant,
impermeable gloves (e.g.,
Nitrile, Neoprene).[4]- Gloves
must meet standards such as
EN 374.[3]

To prevent skin contact, as
Nitroxoline is toxic upon

dermal absorption.[1]

Eye & Face Protection

- Safety glasses with side
shields.- Chemical safety
goggles or a face shield where

splashing is possible.[3][5]

To protect against eye irritation

from dust particles or splashes.

[2]

Body Protection

- A disposable gown or a clean
lab coat.[4]- Polyethylene-
coated polypropylene or other
laminate materials are

recommended.[4]

To prevent contamination of
personal clothing and

subsequent skin contact.[5]

Respiratory Protection

- Use in a well-ventilated area
or under a chemical fume
hood.[2][3]- If dust formation is
unavoidable, use a NIOSH-

approved respirator.[3]

To prevent inhalation, as the
compound is toxic and may

cause respiratory irritation.[1]

[2]

Operational and Handling Plan

A systematic approach to handling Nitroxoline from receipt to disposal is critical for safety.

Step 1: Receiving and Storage

 Inspection: Upon receipt, inspect the container for any damage or leaks. Wear appropriate

PPE during inspection.

o Storage: Keep the container tightly sealed.[2][3] Store in a cool, dry, and well-ventilated area

away from incompatible materials like strong oxidizing agents.[3][5] The recommended

storage temperature for the powder is -20°C.[2][6] The area should be secured and

accessible only to authorized personnel.[2]
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Step 2: Preparation and Use

o Work Area: All work with solid Nitroxoline should be conducted in a designated area, such
as a chemical fume hood, to minimize dust inhalation.[3]

» Handling: Avoid contact with skin and eyes and prevent the formation of dust and aerosols.
[3] Use dedicated equipment (spatulas, weighing paper) and decontaminate it after use.

e Hygiene: Wash hands thoroughly with soap and water immediately after handling.[2] Do not
eat, drink, or smoke in the laboratory area.[2]

Step 3: Spill Management

 In the event of a spill, follow the established emergency procedure. Evacuate the area and
ensure it is well-ventilated.[3]

o Wear full PPE, including respiratory protection, before attempting to clean up.[2]
o Contain the spill and prevent it from entering drains.[3]

o For solid spills, carefully sweep or scoop the material into a suitable, labeled container for
disposal without creating dust.[3]

o Clean the spill area with an appropriate solvent and then wash with soap and water.
Step 4: Disposal

o Waste Nitroxoline: Dispose of unused or waste Nitroxoline as hazardous chemical waste.
Do not dispose of it in the regular trash or down the drain.[5]

o Contaminated Materials: All disposable PPE, weighing papers, and other materials
contaminated with Nitroxoline should be placed in a sealed, labeled hazardous waste
container.[3]

» Disposal Method: The best practice is to use a licensed professional waste disposal service.
[7][8] If not available, mix the waste with an inert material like cat litter or sand, place itin a
sealed plastic bag, and dispose of it in the trash, following local regulations.[8][9]
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Emergency Procedures: First Aid

Immediate action is crucial in case of exposure.

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
difficult or has stopped, provide artificial

Inhalation o _ . _ .
respiration. Seek immediate medical attention.

[3](5]

Immediately remove all contaminated clothing.
) Wash the affected skin thoroughly with soap and
Skin Contact . . .
plenty of water. Seek immediate medical

attention.[1][3]

Immediately flush the eyes with plenty of water

for at least 15 minutes, also under the eyelids.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[3][5]

DO NOT induce vomiting. Rinse the mouth with
water. Never give anything by mouth to an

Ingestion unconscious person. Call a poison control
center or doctor immediately for treatment
advice.[1][5]

Nitroxoline Properties
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Property Value

Molecular Formula CoHeN203[10]
Molecular Weight 190.16 g/mol [10]
Appearance Beige powder solid[5]
Melting Point 181-183°CJ2]

Boiling Point 419°C at 760 mmHg[2]

Solubility in DMSO

38 - 65 mg/mL[6][11]

Storage Temperature

-20°C (powder)[2][6]

Mandatory Visualization
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Workflow for Handling a Nitroxoline Spill

1. Evacuate & Secure Area
Inform Supervisor

2. Don Full PPE
(Gloves, Gown, Goggles,
Respirator)

3. Contain the Spill
(Use absorbent for liquids,
cover solids)

4. Clean Up Spill
(Sweep solid, absorb liquid)

5. Decontaminate Area
(Wipe with appropriate solvent)

6. Dispose of Waste
(Place in sealed, labeled
hazardous waste container)

7. Remove PPE Safely
& Wash Hands

Incident Reported
& Documented

Click to download full resolution via product page

Caption: Procedural workflow for responding to a Nitroxoline spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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